Cas no 1367428-36-1 (4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)
4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
- 4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
- EN300-1456315
- 1367428-36-1
-
- Inchi: 1S/C14H18BrNO4S/c1-14(2,3)20-13(19)16-5-9(10(6-16)12(17)18)11-4-8(15)7-21-11/h4,7,9-10H,5-6H2,1-3H3,(H,17,18)
- InChI Key: KICHEVDXTCQWEF-UHFFFAOYSA-N
- SMILES: BrC1=CSC(=C1)C1CN(C(=O)OC(C)(C)C)CC1C(=O)O
Computed Properties
- Exact Mass: 375.01399g/mol
- Monoisotopic Mass: 375.01399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 95.1Ų
4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456315-0.05g |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 0.05g |
$900.0 | 2023-05-26 | ||
| Enamine | EN300-1456315-0.1g |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 0.1g |
$943.0 | 2023-05-26 | ||
| Enamine | EN300-1456315-0.25g |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 0.25g |
$985.0 | 2023-05-26 | ||
| Enamine | EN300-1456315-0.5g |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 0.5g |
$1027.0 | 2023-05-26 | ||
| Enamine | EN300-1456315-1.0g |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 1g |
$1070.0 | 2023-05-26 | ||
| Enamine | EN300-1456315-2.5g |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 2.5g |
$2100.0 | 2023-05-26 | ||
| Enamine | EN300-1456315-5.0g |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 5g |
$3105.0 | 2023-05-26 | ||
| Enamine | EN300-1456315-10.0g |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 10g |
$4606.0 | 2023-05-26 | ||
| Enamine | EN300-1456315-50mg |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 50mg |
$900.0 | 2023-09-29 | ||
| Enamine | EN300-1456315-100mg |
4-(4-bromothiophen-2-yl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
1367428-36-1 | 100mg |
$943.0 | 2023-09-29 |
4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
Research Briefing on 4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 1367428-36-1)
In recent years, the compound 4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 1367428-36-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its potential applications, synthetic pathways, and biological activities.
The compound is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique structural features, including the bromothiophene moiety and the tert-butoxycarbonyl (Boc) protected pyrrolidine ring, make it a versatile building block in medicinal chemistry. Recent studies have explored its use in the design of novel drug candidates targeting infectious diseases, cancer, and inflammatory disorders.
One of the most notable advancements in the research of this compound is its application in the synthesis of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The study highlighted the compound's ability to form stable covalent adducts with the protease active site, thereby blocking viral replication. This finding opens new avenues for the development of antiviral therapeutics.
Another significant area of research involves the optimization of synthetic routes for this compound. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, emphasizing the use of green chemistry principles. The improved synthetic protocol not only enhances the yield and purity of the compound but also reduces the environmental impact of its production, making it more attractive for industrial applications.
In addition to its role in drug discovery, 4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid has been investigated for its potential in chemical biology tools. Researchers have utilized this compound as a probe to study protein-protein interactions and enzyme mechanisms. Its bromothiophene group serves as a handle for further functionalization, enabling the attachment of fluorescent tags or other reporter groups for imaging and detection purposes.
Despite these promising developments, challenges remain in the full utilization of this compound. Issues such as solubility, stability, and selectivity need to be addressed to maximize its therapeutic potential. Ongoing research is focused on modifying the core structure to overcome these limitations while retaining its beneficial properties.
In conclusion, 4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS: 1367428-36-1) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from antiviral drug development to chemical probes, underscore its importance in the field. Future studies will likely continue to explore its potential, paving the way for innovative therapeutic solutions.
1367428-36-1 (4-(4-bromothiophen-2-yl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)